Cas no 1488027-31-1 (1-(2-tert-Butyl-6-methylpyrimidin-4-yl)methanamine)

• Product Name: 1-(2-tert-Butyl-6-methylpyrimidin-4-yl)methanamine
• CAS No: 1488027-31-1
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5043141
• Update Time: 2025-10-21

1-(2-tert-Butyl-6-methylpyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanamine, 2-(1,1-dimethylethyl)-6-methyl-
• 1-(2-tert-Butyl-6-methylpyrimidin-4-yl)methanamine

• Inchi： 1S/C10H17N3/c1-7-5-8(6-11)13-9(12-7)10(2,3)4/h5H,6,11H2,1-4H3
• InChI Key： WNDXGAUIJMCLHE-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(C)=CC(CN)=N1

Additional information on 1-(2-tert-Butyl-6-methylpyrimidin-4-yl)methanamine

1-(2-tert-Butyl-6-methylpyrimidin-4-yl)methanamine: A Comprehensive Overview

The compound 1-(2-tert-butyl-6-methylpyrimidin-4-yl)methanamine, identified by the CAS number 1488027-31-1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule comprises a pyrimidine ring substituted with a tert-butyl group at position 2, a methyl group at position 6, and an aminoethyl group at position 4. These substituents contribute to the unique chemical properties and functional versatility of the compound.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of anticancer agents, antiviral drugs, and enzyme inhibitors. The presence of the tert-butyl group in this compound introduces steric bulk, which can influence the molecule's interactions with biological targets. Similarly, the methyl group at position 6 may enhance lipophilicity, potentially improving bioavailability when used in drug formulations.

The synthesis of 1-(2-tert-butyl-6-methylpyrimidin-4-yl)methanamine typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, one common approach involves the reaction of a suitably substituted aldehyde with an amine derivative under specific conditions to form the imine intermediate, followed by cyclization to yield the pyrimidine ring.

In terms of applications, this compound has shown promise in preliminary biological assays targeting key enzymes and receptors involved in disease pathways. For example, studies have demonstrated its potential as an inhibitor of certain kinases associated with cancer progression. Additionally, its structure suggests potential use as a building block for more complex molecules in combinatorial chemistry libraries.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No. 1488027-31-1 is crucial for its safe handling and disposal. Research into its environmental fate has revealed that it undergoes biodegradation under specific conditions, though further studies are needed to fully characterize its impact on ecosystems.

In conclusion, 1-(2-tert-butyl-6-methylpyrimidin-4-yl)methanamine represents a valuable addition to the arsenal of pyrimidine derivatives available for research and development. Its unique structure, coupled with emerging insights from recent studies, positions it as a promising candidate for advancing therapeutic interventions across multiple disease areas.